Cas no 1701607-89-7 (4-amino-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1701607-89-7
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• CID: 5957886
• PubChem ID: 107344246
• Update Time: 2025-07-15

4-amino-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylic acid
• 1701607-89-7
• EN300-1107342

• Inchi： 1S/C7H8F3N3O2/c8-7(9,10)1-2-13-3-4(11)5(12-13)6(14)15/h3H,1-2,11H2,(H,14,15)
• InChI Key： HQSDHPKNBUAWAJ-UHFFFAOYSA-N
• SMILES： FC(CCN1C=C(C(C(=O)O)=N1)N)(F)F

Computed Properties

• Exact Mass: 223.05686099g/mol
• Monoisotopic Mass: 223.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-amino-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylic acid

Introduction to 4-amino-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1701607-89-7) and Its Emerging Applications in Chemical Biology

4-amino-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylic acid, identified by the CAS number 1701607-89-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique molecular framework, featuring a pyrazole core substituted with an amino group, a trifluoropropyl side chain, and a carboxylic acid moiety, endows it with a diverse array of potential biological activities. This compound has emerged as a valuable scaffold for the development of novel therapeutic agents, particularly in the context of targeting inflammatory and immunomodulatory pathways.

Thepyrazole scaffold is a well-established motif in medicinal chemistry, known for its versatility and prevalence in biologically active molecules. Pyrazoles exhibit a broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of electron-withdrawing groups such as the carboxylic acid and fluorine atoms enhances the pharmacological profile of pyrazole derivatives by modulating their solubility, metabolic stability, and binding affinity to biological targets.

Thetrifluoropropyl group in 4-amino-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylic acid plays a crucial role in optimizing the compound's bioactivity. Fluoro substitution is a common strategy in drug design to improve metabolic stability, enhance binding interactions with enzymes or receptors, and increase lipophilicity. The trifluoropropyl moiety contributes to the compound's lipophilicity while maintaining sufficient polarity for good oral bioavailability. This balance is critical for developing compounds that can effectively penetrate biological membranes and reach their intended targets.

Theamino group at the 4-position of the pyrazole ring provides a site for further functionalization, allowing for the synthesis of derivatives with tailored properties. For instance, amine-reactive groups such as carboxylic acids or aldehydes can be introduced to form peptidomimetics or to explore protein-protein interaction inhibition. Additionally, the amino group can be used to link the compound to other pharmacophores or to explore prodrug strategies for improved delivery.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting inflammatory pathways associated with chronic diseases such as arthritis and autoimmune disorders. Pyrazole derivatives have shown promise in this context due to their ability to modulate key enzymes involved in inflammation. For example, studies have demonstrated that certain pyrazole-based compounds can inhibit cyclooxygenase (COX) enzymes or lipoxygenase (LOX) enzymes, which are central to prostaglandin and leukotriene biosynthesis.

Moreover, 4-amino-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylic acid has been explored as a potential scaffold for immunomodulatory agents. The pyrazole core shares structural similarities with immunosuppressive drugs such as azathioprine and mycophenolate mofetil, which are widely used in organ transplantation and autoimmune disease treatment. Preclinical studies suggest that derivatives of this compound may exhibit immunosuppressive effects by interfering with signaling pathways involved in T-cell activation and proliferation.

Thecarboxylic acid group at the 3-position offers another avenue for functionalization. This moiety can be converted into esters or amides to improve solubility or to enhance binding interactions with target proteins. Additionally, carboxylic acids are commonly used in prodrug formulations due to their ability to undergo enzymatic hydrolysis into active forms within biological systems.

The synthesis of 4-amino-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include halogenation of the pyrazole ring followed by nucleophilic substitution with trifluoropropylamine or its derivatives. The introduction of the carboxylic acid group is typically achieved through oxidation of an alcohol or reduction of an ester precursor.

In conclusion,4-amino-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1701607-89-7) represents a promising lead compound for further pharmacological exploration. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting inflammation and immune modulation. Ongoing research efforts are focused on optimizing its bioactivity through structure-activity relationship studies and exploring its potential in preclinical models of chronic diseases.